Cas no 898911-49-4 (3-Quinolinecarboxaldehyde, 2-[(cyclopentylmethyl)ethylamino]-)

• Product Name: 3-Quinolinecarboxaldehyde, 2-[(cyclopentylmethyl)ethylamino]-
• CAS No: 898911-49-4
• MF: C₁₈H₂₂N₂O
• MW: 282.380084514618
• CID: 585729
• PubChem ID: 57444439
• Update Time: 2025-04-19

3-Quinolinecarboxaldehyde, 2-[(cyclopentylmethyl)ethylamino]- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxaldehyde, 2-[(cyclopentylmethyl)ethylamino]-
• 2-[cyclopentylmethyl(ethyl)amino]quinoline-3-carbaldehyde
• 2-[N-(cyclopentylmethyl)-N-ethylamino]quinoline-3-carbaldehyde
• 2-[(cyclopentylmethyl)(ethyl)amino]quinoline-3-carbaldehyde
• 898911-49-4
• 2-((Cyclopentylmethyl)(ethyl)amino)quinoline-3-carbaldehyde
• KYZDVSZQNPZLPM-UHFFFAOYSA-N
• DTXSID70726508
• SCHEMBL2393935
• 2-(cyclopentylmethyl-ethyl-amino)-quinolin-3-carbaldehyde

• Inchi： 1S/C18H22N2O/c1-2-20(12-14-7-3-4-8-14)18-16(13-21)11-15-9-5-6-10-17(15)19-18/h5-6,9-11,13-14H,2-4,7-8,12H2,1H3
• InChI Key： KYZDVSZQNPZLPM-UHFFFAOYSA-N
• SMILES： O=CC1=CC2C=CC=CC=2N=C1N(CC)CC1CCCC1

Computed Properties

• Exact Mass: 282.173213330g/mol
• Monoisotopic Mass: 282.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 33.2Ų